Cas no 885527-09-3 (2-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonyl fluoride)

• Product Name: 2-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonyl fluoride
• CAS No: 885527-09-3
• MF: C₉H₁₃FN₂O₄S
• MW: 264.273924589157
• MDL: MFCD08271853
• CID: 3109038
• PubChem ID: 16227033
• Update Time: 2025-06-13

2-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dioxo-1,3-diazaspiro[4.4]non-3-yl)ethanesulfonyl fluoride
• C9H13FN2O4S
• CS-0241685
• Z55124631
• G53980
• 2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonyl fluoride
• 2-(2,4-DIOXO-1,3-DIAZASPIRO[4.4]NONAN-3-YL)ETHANE-1-SULFONYL FLUORIDE
• 885527-09-3
• VS-0032
• 2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}ethane-1-sulfonylfluoride
• EN300-23623
• 2-(2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl)ethanesulfonyl fluoride
• AKOS001288034
• 2-{2,4-DIOXO-1,3-DIAZASPIRO[4.4]NONAN-3-YL}ETHANESULFONYL FLUORIDE
• 2-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonyl fluoride

• MDL： MFCD08271853
• Inchi： 1S/C9H13FN2O4S/c10-17(15,16)6-5-12-7(13)9(11-8(12)14)3-1-2-4-9/h1-6H2,(H,11,14)
• InChI Key： TTWNFNRBVOYMBP-UHFFFAOYSA-N
• SMILES： S(CCN1C(NC2(C1=O)CCCC2)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 264.05800624Da
• Monoisotopic Mass: 264.05800624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonyl fluoride (CAS No. 885527-09-3)

The compound 2-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonyl fluoride (CAS No. 885527-09-3) is a specialized sulfonyl fluoride derivative with a unique spirocyclic structure. This molecule has garnered significant attention in recent years due to its potential applications in bioconjugation, proteomics, and chemical biology. Its reactive sulfonyl fluoride group makes it a valuable tool for covalent modification of proteins and other biomolecules, aligning with the growing interest in targeted covalent inhibitors and activity-based probes.

One of the key features of 2-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonyl fluoride is its spirocyclic diazaspiro core, which contributes to its stability and selectivity. Researchers are increasingly exploring its utility in click chemistry and bioorthogonal reactions, particularly in the context of drug discovery and diagnostic imaging. The compound's ability to form stable covalent bonds with nucleophilic residues, such as tyrosine and lysine, has made it a subject of interest in the development of next-generation therapeutics.

In the realm of proteomics, 2-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonyl fluoride is often compared to other sulfonyl fluoride-based probes, such as aryl sulfonyl fluorides. Its unique spirocyclic architecture offers distinct advantages in terms of cell permeability and target engagement, which are critical for in vivo applications. Recent studies have highlighted its potential in cancer research, where it is used to label and identify druggable targets in complex biological systems.

The synthesis and characterization of 2-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonyl fluoride involve advanced organic chemistry techniques, including NMR spectroscopy and mass spectrometry. Its CAS No. 885527-09-3 serves as a unique identifier in chemical databases, facilitating its use in high-throughput screening and structure-activity relationship studies. The compound's molecular weight and solubility profile are also critical parameters for researchers optimizing its performance in various assays.

From a sustainability perspective, the development of 2-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonyl fluoride aligns with the broader trend toward green chemistry. Researchers are exploring eco-friendly synthesis routes and biodegradable alternatives to traditional reactive probes. This focus on environmental impact is particularly relevant given the increasing regulatory scrutiny of chemical reagents in pharmaceutical and biotechnology industries.

In conclusion, 2-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}ethane-1-sulfonyl fluoride (CAS No. 885527-09-3) represents a promising tool for chemical biology and drug discovery. Its unique spirocyclic structure, combined with the reactivity of its sulfonyl fluoride group, positions it as a versatile reagent for covalent protein modification and target identification. As the field of precision medicine continues to evolve, this compound is likely to play an increasingly important role in the development of therapeutic agents and diagnostic tools.